(3S,5S)-5-Methylmorpholine-3-carboxylic acid

• Molecular Formula: C6H11NO3
• Molecular Weight: 145.16 g/mol
• IUPAC Name: (3S,5S)-5-methylmorpholine-3-carboxylic acid
• InChI: InChI=1S/C6H11NO3/c1-4-2-10-3-5(7-4)6(8)9/h4-5,7H,2-3H2,1H3,(H,8,9)/t4-,5-/m0/s1
• InChI Key: GGBFJECGJQKNBL-WHFBIAKZSA-N
• Isomeric SMILES: C[C@H]1COC[C@H](N1)C(=O)O
• Canonical SMILES: CC1COCC(N1)C(=O)O

Description

(3S,5S)-5-Methylmorpholine-3-carboxylic acid is a bicyclic compound featuring a six-membered morpholine ring with a methyl group at the 5-position and a carboxylic acid substituent at the 3-position. Morpholine derivatives are widely explored in medicinal chemistry due to their structural rigidity, hydrogen-bonding capabilities, and metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S,5S)-5-Methylmorpholine-3-carboxylic acid typically involves the use of chiral starting materials and specific reaction conditions to ensure the desired stereochemistry. One common method involves the cyclization of appropriate amino alcohols under acidic conditions, followed by selective methylation and carboxylation steps. The reaction conditions often require careful control of temperature, pH, and the use of specific catalysts to achieve high yields and stereoselectivity.

Industrial Production Methods

In an industrial setting, the production of (3S,5S)-5-Methylmorpholine-3-carboxylic acid may involve the use of continuous flow reactors to optimize reaction efficiency and scalability. The process may include steps such as the purification of intermediates, crystallization, and solvent recovery to ensure the purity and cost-effectiveness of the final product.

Chemical Reactions Analysis

Types of Reactions

(3S,5S)-5-Methylmorpholine-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or other reduced forms.

Substitution: The methyl group or other substituents on the morpholine ring can be replaced with different functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like halides, amines, or thiols can be used under basic or acidic conditions to achieve substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols. Substitution reactions can introduce a variety of functional groups, leading to diverse derivatives of the original compound.

Scientific Research Applications

(3S,5S)-5-Methylmorpholine-3-carboxylic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a chiral auxiliary in asymmetric synthesis.

Biology: The compound is studied for its potential biological activity, including its role as an enzyme inhibitor or receptor ligand.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the development of new drugs targeting specific diseases.

Industry: It is used in the production of pharmaceuticals, agrochemicals, and other fine chemicals, where its unique properties contribute to the efficacy and stability of the final products.

Mechanism of Action

The mechanism of action of (3S,5S)-5-Methylmorpholine-3-carboxylic acid depends on its specific application. In medicinal chemistry, it may act by binding to specific molecular targets, such as enzymes or receptors, thereby modulating their activity. The compound’s stereochemistry plays a crucial role in its binding affinity and selectivity, influencing its overall biological effects.

Comparison with Similar Compounds

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound	Molecular Formula	CAS Number	Key Substituents	Molecular Weight (g/mol)	Notable Properties
(3S,5S)-5-Methylmorpholine-3-carboxylic acid	Not provided	Not available	Morpholine, -CH₃, -COOH	~161 (estimated)	High polarity, hydrogen-bond donor
Boc-protected derivative	C₁₂H₁₉NO₄	Not provided	Boc, -CH₃, -COOH	241.29	Enhanced solubility in organic phases
Methyl 5-allylmorpholine-3-carboxylate	C₉H₁₅NO₃	635714-22-6	Allyl, -COOCH₃	185.22	Lipophilic, synthetic intermediate
Thiomorpholine analog	C₇H₁₁NO₃S	79438-16-7	Thiomorpholine, 5-oxo, -CH₃	189.23	Increased lipophilicity

Biological Activity

(3S,5S)-5-Methylmorpholine-3-carboxylic acid is a chiral heterocyclic compound with significant potential in various biological applications. Its unique structure, featuring a morpholine ring with a carboxylic acid functional group and a methyl substituent, enables it to interact with numerous biological targets, influencing metabolic pathways and exhibiting various pharmacological properties.

• Chemical Formula : C₆H₁₁NO₃
• Molecular Weight : 143.16 g/mol
• Chirality : Exists in (3S,5S) configuration, which enhances its selectivity in biological systems.

The biological activity of (3S,5S)-5-Methylmorpholine-3-carboxylic acid is primarily attributed to its interaction with specific enzymes and receptors. This compound has been shown to modulate various biochemical pathways, including:

• Enzyme Inhibition : It may inhibit enzymes involved in neurotransmitter signaling and metabolic processes.
• Receptor Interaction : The compound can bind to specific receptors, potentially influencing cellular responses.

Biological Activities

• Antimicrobial Properties : Recent studies have indicated that derivatives of morpholine compounds exhibit considerable antibacterial activity. For instance, compounds similar to (3S,5S)-5-Methylmorpholine-3-carboxylic acid have demonstrated low nanomolar inhibition against bacterial topoisomerases, crucial enzymes for bacterial DNA replication .
• Neuropharmacological Effects : Given its structural characteristics, this compound is being investigated for potential applications in treating neurological disorders. Its ability to interact with neurotransmitter systems suggests it could play a role in modulating neural activity.
• Pharmacological Applications : The compound serves as an intermediate in the synthesis of bioactive molecules, making it valuable in drug development processes.

Table 1: Summary of Biological Activities

Activity Type	Description	Reference
Antibacterial Activity	Inhibits bacterial topoisomerases with IC50 < 100 nM
Neuropharmacological Effects	Potential modulation of neurotransmitter systems
Synthesis Intermediate	Used in the development of bioactive compounds

Case Studies

• Antibacterial Efficacy :
  A study highlighted the dual inhibition properties of morpholine derivatives against DNA gyrase and topoisomerase IV from E. coli. The lead compound exhibited potent antibacterial activity with IC50 values below 32 nM, indicating strong efficacy against multidrug-resistant strains .
• Pharmacological Development :
  Research into the synthesis of morpholine derivatives has revealed their potential as scaffolds for new drug candidates targeting various diseases, including infections and neurological disorders. The chirality of (3S,5S)-5-Methylmorpholine-3-carboxylic acid enhances its specificity and reduces off-target effects .